1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide

• Molecular Formula: C24H29N3O4S
• Molecular Weight: 455.6 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-N-(1-propan-2-ylindol-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H29N3O4S/c1-17(2)27-16-13-21-22(5-4-6-23(21)27)25-24(28)18-11-14-26(15-12-18)32(29,30)20-9-7-19(31-3)8-10-20/h4-10,13,16-18H,11-12,14-15H2,1-3H3,(H,25,28)
• InChI Key: ZDGJYAPMRKFLPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C(C=CC=C21)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OC

Description

This compound is a piperidine-4-carboxamide derivative featuring a 4-methoxyphenylsulfonyl group and an N-substituted indole moiety.

Preparation Methods

The synthesis of 1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide involves multiple steps, including the formation of the piperidine ring, the introduction of the indole group, and the attachment of the methoxyphenylsulfonyl group. The reaction conditions typically require the use of specific reagents and catalysts to achieve the desired product. Industrial production methods may involve optimization of these synthetic routes to improve yield and reduce costs.

Chemical Reactions Analysis

1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on biological systems. In medicine, it could be investigated for its therapeutic potential. In industry, it may be used in the development of new materials or processes.

Mechanism of Action

The mechanism of action of 1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context in which the compound is used. Understanding the molecular targets and pathways involved is crucial for elucidating its effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary in sulfonyl substituents, indole modifications, and piperidine substitutions, leading to divergent pharmacological profiles. Below is a comparative analysis of key derivatives:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	Biological Activity	Key Reference
Target Compound	4-Methoxyphenylsulfonyl, 1-(propan-2-yl)-1H-indol-4-yl	~495 (estimated)	Undisclosed (structural analogs suggest CNS or kinase modulation)
W-18	4-Nitrophenylethyl, 4-chlorophenylsulfonamide	407.87	Opioid receptor activity (disputed)
Cyclopropylfentanyl	Cyclopropanecarboxamide, phenethyl-piperidine	348.49	μ-opioid receptor agonist (high potency)
ML380 (8n)	1H-Indazol-5-ylsulfonyl, trifluoromethylbenzyl	~529	M5 PAM (positive allosteric modulator)
Compound 27g (Indole-2-carboxamide)	4-Chlorobenzylindole, pyridin-4-ylethyl	~517	Antiviral (neurotropic alphavirus inhibition)
Compound 6	4-Methoxybenzyl, trifluoromethylphenyl-piperazine	~623	AMPK activator (indirect)

Key Findings

Unlike cyclopropylfentanyl, which has a phenethyl-piperidine opioid scaffold, the target compound’s indole and sulfonyl groups likely shift its mechanism away from opioid pathways .

Biological Activity

• Compound 27g () demonstrates that indole-carboxamide derivatives with pyridinyl substituents exhibit antiviral activity (80% yield in synthesis), suggesting the target compound’s indole moiety could be optimized for similar applications .
• ML380 ’s M5 PAM activity highlights the role of sulfonyl-piperidine carboxamides in CNS modulation, though the target compound’s isopropyl-indole group may alter blood-brain barrier penetration .

Synthetic Feasibility

• The low yields (10–23%) of pyridinyl-substituted analogs (e.g., 27h , 27i ) in indicate challenges in introducing bulky indole groups, which may also apply to the target compound’s synthesis .
• High-yield routes (e.g., 27g at 80%) suggest that sterically unhindered amines (e.g., pyridin-4-ylethyl) improve reaction efficiency, a consideration for scaling the target compound .

Critical Analysis of Divergent Evidence

• Opioid vs. Non-Opioid Activity: While W-18 and cyclopropylfentanyl () are linked to opioid receptors, the target compound’s indole-sulfonyl scaffold aligns more closely with kinase modulators () or antiviral agents (), indicating a different therapeutic niche .
• Methoxy Group Impact : The 4-methoxyphenyl group in the target compound contrasts with the 4-chlorophenyl (W-15) or trifluoromethyl (ML380) groups, which may reduce electrophilic reactivity and improve metabolic stability .